2-{[2-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-methylpyrimidine

• IUPAC Name: [3a-[(5-methylpyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-(5-cyclopropyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C20H24N4O3/c1-13-8-21-19(22-9-13)26-12-20-6-2-3-15(20)10-24(11-20)18(25)16-7-17(27-23-16)14-4-5-14/h7-9,14-15H,2-6,10-12H2,1H3
• InChI Key: NSCJXJRKTCPTFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC23CCCC2CN(C3)C(=O)C4=NOC(=C4)C5CC5
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol
• CAS No.: 2640896-56-4

Description

2-{[2-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}-5-methylpyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with a methoxy group linked to an octahydrocyclopenta[c]pyrrol moiety. This bicyclic structure is further functionalized with a 5-cyclopropyl-1,2-oxazole-3-carbonyl group. However, specific bioactivity data for this compound remain unreported in the provided evidence, necessitating further experimental validation.

Preparation Methods

Synthetic Routes and Reaction Conditions

• Initial Formation of Substructures: : The synthesis begins with the preparation of 5-cyclopropyl-1,2-oxazole-3-carbonyl chloride through a cyclization reaction involving cyclopropylamine and appropriate reagents under controlled temperature and pH conditions.

• Construction of Octahydrocyclopenta[c]pyrrole: : Next, this substructure is coupled with octahydrocyclopenta[c]pyrrole using a palladium-catalyzed cross-coupling reaction.

• Final Coupling and Functionalization: : The final step involves the coupling of the methoxy functional group with 5-methylpyrimidine. This step often requires specific catalysts and conditions to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound involves scaling up these steps with continuous flow reactors for precise control over reaction parameters, ensuring consistent quality and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation, particularly at the methyl group on the pyrimidine ring.

• Reduction: : Reduction reactions might target the oxazole ring, potentially opening it to form different derivatives.

• Substitution: : The methoxy group on the pyrimidine ring can be substituted with other nucleophiles under specific conditions.

Common Reagents and Conditions

• Oxidation: : Chromium trioxide (CrO₃) and sulfuric acid (H₂SO₄) are commonly used.

• Reduction: : Lithium aluminum hydride (LiAlH₄) is a typical reducing agent.

• Substitution: : Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

The major products depend on the specific reactions but can include oxidized pyrimidine derivatives, reduced oxazole derivatives, and variously substituted methoxy pyrimidines.

Scientific Research Applications

Chemistry

• Catalysis: : Acts as a ligand in metal-catalyzed reactions due to its rigid structure and multiple coordination sites.

Biology

• Enzyme Inhibition: : Investigated for its potential as an inhibitor of specific enzymes due to its ability to fit into active sites.

Medicine

• Drug Development: : Explored as a scaffold for the development of new pharmaceuticals, particularly in anti-inflammatory and anticancer research.

Industry

• Polymer Science: : Used as a monomer for creating specialized polymers with unique properties.

Mechanism of Action

Molecular Targets

• Enzyme Active Sites: : The compound binds to enzyme active sites, inhibiting their activity.

Pathways

• Cell Signaling: : Influences cellular pathways involved in inflammation and cancer cell proliferation by interrupting specific signaling cascades.

Comparison with Similar Compounds

Pyrimidine-Oxadiazole Derivatives

Compounds such as 5-(3,4-dihydro-2(1H)-pyrimidinon-5-yl)-1,2,4-oxadiazoles (e.g., 4a–k) share a pyrimidine core but differ in the heterocyclic substituents. These derivatives are synthesized via a three-component cycloaddition involving 5-acetonyl-3-phenyl-1,2,4-oxadiazole, aldehydes, and urea in DMF/MeCN with TMSCl catalysis . Unlike the target compound, these analogues lack the octahydrocyclopenta[c]pyrrol group and instead feature oxadiazole rings, which may alter electronic properties and binding affinities.

Octahydrocyclopenta[c]pyrrol-Oxadiazole Derivatives

describes 5-{octahydrocyclopenta[c]pyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole hydrochloride, which shares the octahydrocyclopenta[c]pyrrol moiety but pairs it with an oxadiazole and phenyl group instead of an oxazole and pyrimidine. This structural divergence may influence solubility and target specificity, as oxadiazoles are known for their electron-withdrawing effects .

Pyrimidine-Spiroindole Derivatives

A compound from , 2-[[5-methoxy-10-methyl-1-(trifluoroacetyl)-1,2-dihydrospiro[indole-3,4'-piperidine]-6-yl]amino]-4-[[4-(pyridin-2-ylmethoxy)phenyl]amino]pyrimidine-5-carbonitrile, incorporates a spiro indole-piperidine system and trifluoroacetyl group. While it retains a pyrimidine core, the absence of the cyclopenta[c]pyrrol-oxazole system distinguishes its pharmacokinetic profile, likely enhancing metabolic stability due to the spiro structure .

Notes